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Compound of Interest

Compound Name: Tiemonium methylsulfate
CAS No.: 6504-57-0
Cat. No.: B1223102

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tiemonium methylsulfate is a quaternary ammonium antimuscarinic agent used as an
antispasmodic to relieve muscle spasms in the intestine, biliary system, uterus, and bladder.[1]
[2] Its mechanism of action involves the competitive antagonism of acetylcholine at muscarinic
receptors and interference with intracellular calcium ion availability, leading to the relaxation of
smooth muscle.[3][4][5] This dual action makes it a subject of interest in pharmacological
research, particularly in studies involving smooth muscle physiology and gastrointestinal
disorders.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results
in in vitro assays. This document provides a detailed protocol for the preparation, storage, and
application of Tiemonium methylsulfate stock solutions.
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Physicochemical Properties

A summary of the key properties of Tiemonium methylsulfate is provided below. The
molecular weight of the complete salt should be used for all calculations to ensure accurate
molar concentrations.

Property Value Reference

4-(3-Hydroxy-3-phenyl-3-(2-

thienyl)propyl)-4-
Chemical Name yh py). ) [5][6]
methylmorpholinium methyl

sulfate
Molecular Formula C19H27NO6S2 [6]
Molecular Weight 429.6 g/mol [61[7]

White to off-white crystalline
Appearance

powder

Freely soluble in water; slightly
Solubility soluble in ethanol and

methanol

Mechanism of Action: Dual Antispasmodic Effect

Tiemonium methylsulfate exerts its spasmolytic effect through two primary pathways. Firstly,
it acts as a competitive antagonist at muscarinic acetylcholine receptors (mMAChRS) on the
surface of smooth muscle cells, preventing acetylcholine from inducing contraction.[1][3]
Secondly, it exhibits a non-specific, papaverine-like effect by modulating calcium ion (Ca2*)
homeostasis. It reinforces the binding of calcium to membrane phospholipids and may inhibit
the release of intracellular Ca2*, which is essential for muscle contraction.[3][4]
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Mechanism of action of Tiemonium Methylsulfate.

Experimental Protocols

This section provides a detailed methodology for the preparation of a 100 mM primary stock
solution of Tiemonium methylsulfate and subsequent dilutions for use in in vitro assays.

4.1. Materials and Equipment

e Tiemonium methylsulfate powder (MW: 429.6 g/mol )

o Sterile, nuclease-free water (e.g., cell culture grade, WFI, or equivalent)
 Sterile conical tubes (15 mL and 50 mL)

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

 Sterile syringe filters (0.22 um pore size, PVDF or PES recommended)

o Sterile syringes

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1223102/docs?utm_src=pdf-body-img#application-note-preparation-of-tiemonium-methylsulfate-stock-solutions-for-in-vitro-assays
https://www.benchchem.com/product/b1223102/docs?utm_src=pdf-body#application-note-preparation-of-tiemonium-methylsulfate-stock-solutions-for-in-vitro-assays
https://www.benchchem.com/product/b1223102/docs?utm_src=pdf-body#application-note-preparation-of-tiemonium-methylsulfate-stock-solutions-for-in-vitro-assays
https://www.benchchem.com/product/b1223102/docs?utm_src=pdf-body#application-note-preparation-of-tiemonium-methylsulfate-stock-solutions-for-in-vitro-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Pipettes and sterile, filtered pipette tips

e Laminar flow hood/biosafety cabinet

4.2. Protocol for 100 mM Primary Stock Solution

o Calculation: To prepare 10 mL of a 100 mM stock solution:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 100 mmol/L x 0.010 L x 429.6 g/mol x 1000 mg/g
o Mass =429.6 mg

e Weighing: In a laminar flow hood, accurately weigh 429.6 mg of Tiemonium methylsulfate
powder using an analytical balance. Transfer the powder into a sterile 15 mL conical tube.

 Dissolution:
o Add approximately 8 mL of sterile, nuclease-free water to the conical tube.

o Cap the tube securely and vortex vigorously for 1-2 minutes until the powder is fully
dissolved. The solution should be clear and colorless.

o If dissolution is slow, brief sonication in a water bath can be used. Avoid excessive
heating.

e Volume Adjustment: Carefully add sterile water to bring the final volume to exactly 10 mL.
Invert the tube several times to ensure homogeneity.

 Sterilization:
o Draw the solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new, sterile conical tube. This step is crucial for removing any
potential microbial contamination, making the stock suitable for cell culture applications.
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 Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use, sterile cryovials or
microcentrifuge tubes (e.g., 100 pL aliquots). This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Label each aliquot clearly with the compound name, concentration (100 mM), preparation
date, and your initials.

o Store aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term use
(up to 2 weeks). Protect from light.

4.3. Preparation of Working Solutions

Prepare working solutions by diluting the primary stock solution in the appropriate cell culture
medium or assay buffer immediately before use.

o Example: To prepare 1 mL of a 100 uM working solution:

[¢]

Use the dilution formula: M1V1 = M2V2

[e]

(100 mM) x V1 = (0.1 mM) x (1 mL)

[e]

V1=0.001mL=1pL

o

Add 1 pL of the 100 mM primary stock to 999 uL of assay buffer/medium.

Experimental Workflow

The following diagram illustrates the standard workflow from stock solution preparation to its
application in a typical in vitro experiment.
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General workflow for preparing and using Tiemonium Methylsulfate.
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Quantitative Data from Literature

While specific ICso or pAz values for Tiemonium methylsulfate in in vitro biological assays
were not prominently available in the reviewed literature, various studies have utilized it at
specific concentration ranges for analytical purposes. These ranges can serve as a starting
point for designing dose-response experiments. Researchers should perform their own dose-
response curves to determine the optimal concentrations for their specific assay system (e.g.,
cell line, tissue type).

Concentration

Application Solvent(s) Reference
Range
Uv- o
Distilled Water 10 - 30 pg/mL [8]
Spectrophotometry
Uv-
0.1M HCI, Methanol 10 - 120 pg/mL
Spectrophotometry
UPLC Analysis Ethanol 0.1 - 10 pg/mL [9]
RP-HPLC Analysis Water 1-25pg/mL [10]

) Dose-response
In Vitro Pharmacology  N/A )
studies recommended

Note: 10 pg/mL is approximately 23.3 puM.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling Tiemonium methylsulfate powder and solutions.

« Handle the powder in a chemical fume hood or ventilated enclosure to avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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